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Compound of Interest

Compound Name: Trichomycin B

Cat. No.: B1175055 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the antifungal agents Trichomycin B and

Amphotericin B. While both are polyene macrolides that target the fungal cell membrane, a

significant disparity exists in the available scientific literature regarding their antifungal potency.

Amphotericin B has been extensively studied and is a cornerstone of antifungal therapy,

whereas quantitative data on the efficacy of Trichomycin B is notably scarce.

Executive Summary
Amphotericin B is a well-characterized polyene antifungal with a broad spectrum of activity

against many clinically important fungi. Its potency, defined by Minimum Inhibitory

Concentration (MIC) values, is well-documented. In contrast, Trichomycin B, also a polyene

macrolide, is reported to have lower antifungal activity compared to its counterpart, Trichomycin

A. However, specific MIC values for Trichomycin B against a range of fungal pathogens are

not readily available in published literature, precluding a direct quantitative comparison with

Amphotericin B. Both compounds are believed to share a similar mechanism of action,

involving the disruption of the fungal cell membrane via interaction with ergosterol.

Data Presentation: Antifungal Potency
Due to the limited availability of specific data for Trichomycin B, a direct side-by-side

comparison of MIC values is not possible at this time. The following tables summarize the

available information for both compounds.
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Table 1: Antifungal Potency of Amphotericin B

Fungal Species MIC Range (µg/mL) MIC₅₀ (µg/mL) MIC₉₀ (µg/mL)

Candida albicans 0.125 - 1.0 0.5 1.0

Candida glabrata 0.125 - 1.0 0.5 1.0

Candida parapsilosis 0.125 - 1.0 0.25 0.5

Candida tropicalis 0.25 - 1.0 0.5 1.0

Candida krusei 0.5 - 2.0 1.0 2.0

Aspergillus fumigatus 0.25 - 2.0 1.0 1.0

Aspergillus flavus 0.5 - 2.0 1.0 2.0

Aspergillus niger 0.5 - 2.0 1.0 2.0

Aspergillus terreus 1.0 - 4.0 2.0 4.0

Cryptococcus

neoformans
0.125 - 0.5 0.25 0.5

Note: MIC values can vary depending on the specific isolate, testing methodology, and

laboratory.

Table 2: Antifungal Potency of Trichomycin B

Fungal Species MIC Range (µg/mL) MIC₅₀ (µg/mL) MIC₉₀ (µg/mL)

Various Fungi and

Yeasts
Data not available Data not available Data not available

A 1990 study by Komori et al. reported that Trichomycin B possessed lower activities against

fungi and yeasts than Trichomycin A, but did not provide specific MIC values[1].
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Both Amphotericin B and Trichomycin B are polyene macrolides and are understood to exert

their antifungal effects through a similar mechanism of action.

Signaling Pathway: Polyene Macrolide Interaction with Fungal Cell Membrane
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Mechanism of Action of Polyene Antifungals
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Broth Microdilution MIC Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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